Cas no 183861-05-4 (Benzo[b]thiophene, 2-bromo-3-(bromomethyl)-)

2-Bromo-3-(bromomethyl)benzo[b]thiophene is a brominated heterocyclic compound featuring a benzo[b]thiophene core with reactive bromine substituents at the 2- and 3-positions. The presence of both bromine and bromomethyl groups enhances its utility as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions and functional group transformations. Its electron-rich aromatic system and halogenated sites make it valuable for constructing complex molecular architectures in pharmaceuticals, agrochemicals, and materials science. The compound's stability and well-defined reactivity profile facilitate precise modifications, enabling applications in medicinal chemistry and advanced material design. Proper handling is required due to its potential reactivity under specific conditions.

Benzo[b]thiophene, 2-bromo-3-(bromomethyl)- structure

183861-05-4 structure

Product Name:Benzo[b]thiophene, 2-bromo-3-(bromomethyl)-

CAS No:183861-05-4

MF:C₉H₆Br₂S

MW:306.016939640045

MDL:MFCD28672421

CID:3822470

PubChem ID:85703076

Update Time:2025-06-07

Benzo[b]thiophene, 2-bromo-3-(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

- Benzo[b]thiophene, 2-bromo-3-(bromomethyl)-
- 2-Bromo-3-(bromomethyl)-1-benzothiophene
- SCHEMBL23132153
- 183861-05-4
- G52491
- EN300-25617300
- MDL： MFCD28672421
- Inchi： 1S/C9H6Br2S/c10-5-7-6-3-1-2-4-8(6)12-9(7)11/h1-4H,5H2
- InChI Key： WWUZCBNSKRVXQN-UHFFFAOYSA-N
- SMILES： C12=CC=CC=C1C(CBr)=C(Br)S2

Computed Properties

Exact Mass: 305.85365Da
Monoisotopic Mass: 303.85570Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.5
Topological Polar Surface Area: 28.2Å²

Benzo[b]thiophene, 2-bromo-3-(bromomethyl)- Pricemore >>

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